Cas no 864917-13-5 (N-(4-butylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

N-(4-butylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is a synthetic organic compound featuring a 1,2,4-thiadiazole core substituted with a methylphenyl group and linked to an acetamide moiety via a thioether bridge. The presence of the butylphenyl group enhances lipophilicity, potentially improving membrane permeability. The thiadiazole ring contributes to structural rigidity, which may influence binding affinity in biological systems. This compound is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly in targeting enzyme inhibition or receptor modulation. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship studies. Suitable for research applications requiring precise molecular interactions.
N-(4-butylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide structure
864917-13-5 structure
Product Name:N-(4-butylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
CAS No:864917-13-5
MF:C21H23N3OS2
MW:397.556822061539
CID:6430379
PubChem ID:7119330
Update Time:2025-05-22

N-(4-butylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-butylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
    • N-(4-butylphenyl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
    • Acetamide, N-(4-butylphenyl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-
    • AKOS024597645
    • N-(4-butylphenyl)-2-{[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
    • F0698-0109
    • N-(4-butylphenyl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
    • 864917-13-5
    • Inchi: 1S/C21H23N3OS2/c1-3-4-5-16-8-12-18(13-9-16)22-19(25)14-26-21-23-20(24-27-21)17-10-6-15(2)7-11-17/h6-13H,3-5,14H2,1-2H3,(H,22,25)
    • InChI Key: ZJIYTKLXYWHWGB-UHFFFAOYSA-N
    • SMILES: S(C1=NC(C2C=CC(C)=CC=2)=NS1)CC(NC1C=CC(=CC=1)CCCC)=O

Computed Properties

  • Exact Mass: 397.12825471g/mol
  • Monoisotopic Mass: 397.12825471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • pka: 12.80±0.70(Predicted)

N-(4-butylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Pricemore >>

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Additional information on N-(4-butylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Introduction to N-(4-butylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864917-13-5)

The compound N-(4-butylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide, identified by the CAS registry number CAS No. 864917-13-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiadiazole derivatives, which have been extensively studied for their diverse biological activities and synthetic versatility.

Recent advancements in organic chemistry have highlighted the importance of thiadiazole-containing compounds in drug discovery. The presence of a thiadiazole ring in this molecule contributes to its unique electronic properties and reactivity. The substitution pattern of the molecule, including the butylphenyl and methylphenyl groups, further enhances its functional diversity. These structural features make it a promising candidate for exploring new therapeutic agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels during its production. Such synthetic methodologies are critical for scaling up the production of this compound for industrial applications.

The biological activity of N-(4-butylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide has been a focal point of recent research studies. In vitro assays have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, preliminary studies suggest that this compound may exhibit anti-tumor properties by modulating specific signaling pathways in cancer cells.

The integration of computational chemistry tools has further enhanced our understanding of this compound's molecular interactions. Molecular docking studies have revealed that the compound can bind effectively to target proteins associated with various diseases, such as neurodegenerative disorders and cardiovascular conditions. These findings underscore the importance of further preclinical investigations to validate its therapeutic potential.

In conclusion, the compound N-(4-butylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864917-13-5) represents a valuable addition to the portfolio of bioactive molecules with promising applications in drug development. Continued research into its synthesis, biological activity, and pharmacokinetics will be essential for unlocking its full potential in addressing unmet medical needs.

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